3-(benzyloxy)-N-(4-methoxyphenethyl)isoxazole-5-carboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-3-phenylmethoxy-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C20H20N2O4/c1-24-17-9-7-15(8-10-17)11-12-21-20(23)18-13-19(22-26-18)25-14-16-5-3-2-4-6-16/h2-10,13H,11-12,14H2,1H3,(H,21,23)
• InChI Key: FFEVFTILBHELMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=CC(=NO2)OCC3=CC=CC=C3
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

3-(benzyloxy)-N-(4-methoxyphenethyl)isoxazole-5-carboxamide, also known as BmPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BmPC belongs to the isoxazole class of compounds, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties.

Scientific Research Applications

Synthesis and Heterocyclic Compounds

Research shows that compounds similar to 3-(benzyloxy)-N-(4-methoxyphenethyl)isoxazole-5-carboxamide are used in the synthesis of novel heterocyclic compounds. These compounds have been developed for potential medicinal applications, including as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antitumor and Chemotherapeutic Research

Studies have demonstrated that isoxazole compounds similar to 3-(benzyloxy)-N-(4-methoxyphenethyl)isoxazole-5-carboxamide are utilized in antitumor research. These compounds are synthesized and tested for their potential efficacy in treating various forms of cancer (Stevens et al., 1984).

Enzyme Inhibition Studies

Isoxazole-containing compounds have been investigated for their properties as enzyme inhibitors. Research indicates that these compounds exhibit inhibitory effects on certain enzymes, making them potential candidates for therapeutic applications (Altug et al., 2017).